Cas no 1291759-32-4 (6-chloro-N-[4-(1H-imidazol-1-yl)butyl]pyridine-3-sulfonamide)

• Product Name: 6-chloro-N-[4-(1H-imidazol-1-yl)butyl]pyridine-3-sulfonamide
• CAS No: 1291759-32-4
• MF: C₁₂H₁₅ClN₄O₂S
• MW: 314.791099786758
• CID: 5857518
• PubChem ID: 61072023
• Update Time: 2025-06-11

6-chloro-N-[4-(1H-imidazol-1-yl)butyl]pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Z752015790
• 6-chloro-N-[4-(1H-imidazol-1-yl)butyl]pyridine-3-sulfonamide
• AKOS010304399
• EN300-26590239
• 1291759-32-4

• Inchi： 1S/C12H15ClN4O2S/c13-12-4-3-11(9-15-12)20(18,19)16-5-1-2-7-17-8-6-14-10-17/h3-4,6,8-10,16H,1-2,5,7H2
• InChI Key： DWHXIBWPQKWMED-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)S(NCCCCN1C=NC=C1)(=O)=O

Computed Properties

• Exact Mass: 314.0604246g/mol
• Monoisotopic Mass: 314.0604246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 85.3Ų

Additional information on 6-chloro-N-[4-(1H-imidazol-1-yl)butyl]pyridine-3-sulfonamide

6-Chloro-N-[4-(1H-Imidazol-1-yl)butyl]pyridine-3-sulfonamide (CAS No. 1291759-32-4): An Overview

6-Chloro-N-[4-(1H-imidazol-1-yl)butyl]pyridine-3-sulfonamide (CAS No. 1291759-32-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its systematic name, is a sulfonamide derivative with a unique structural configuration that includes a chloropyridine moiety and an imidazole-substituted butyl chain. The combination of these functional groups imparts distinct chemical and biological properties, making it a subject of extensive research in various areas of pharmaceutical science.

The chloropyridine scaffold is well-known for its ability to modulate biological activities, particularly in the context of central nervous system (CNS) disorders. The presence of the imidazole group, on the other hand, is often associated with compounds that exhibit potent and selective interactions with specific receptors, such as histamine receptors. The sulfonamide functional group further enhances the compound's pharmacological profile by contributing to its solubility and metabolic stability.

Recent studies have highlighted the potential of 6-chloro-N-[4-(1H-imidazol-1-yl)butyl]pyridine-3-sulfonamide as a promising lead compound for the development of novel therapeutics. One notable area of research involves its evaluation as an antagonist for the histamine H4 receptor (H4R). The H4R is a G-protein-coupled receptor (GPCR) that plays a crucial role in immune responses and inflammatory processes. By selectively blocking this receptor, 6-chloro-N-[4-(1H-imidazol-1-yl)butyl]pyridine-3-sulfonamide has shown potential in reducing inflammation and modulating immune responses, which could have significant implications for the treatment of conditions such as allergic rhinitis, atopic dermatitis, and asthma.

In addition to its anti-inflammatory properties, 6-chloro-N-[4-(1H-imidazol-1-yl)butyl]pyridine-3-sulfonamide has been investigated for its neuroprotective effects. Preclinical studies have demonstrated that this compound can cross the blood-brain barrier and exert neuroprotective actions by reducing oxidative stress and preventing neuronal cell death. These findings suggest that 6-chloro-N-[4-(1H-imidazol-1-yl)butyl]pyridine-3-sulfonamide may have therapeutic potential in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 6-chloro-N-[4-(1H-imidazol-1-yl)butyl]pyridine-3-sulfonamide have also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, which are essential for developing safe and effective drug candidates. The compound's high oral bioavailability and long half-life make it an attractive candidate for further clinical development.

Despite its promising therapeutic potential, the development of 6-chloro-N-[4-(1H-imidazol-1-yl)butyl]pyridine-3-sulfonamide is not without challenges. One major consideration is the optimization of its selectivity and potency to minimize off-target effects and potential side effects. Ongoing research efforts are focused on refining the chemical structure to enhance these properties while maintaining or improving its overall pharmacological profile.

In conclusion, 6-chloro-N-[4-(1H-imidazol-1-yl)butyl]pyridine-3-sulfonamide (CAS No. 1291759-32-4) represents a compelling example of how synthetic chemistry can be leveraged to develop novel therapeutics with diverse applications. Its unique combination of functional groups and favorable pharmacological properties make it a valuable lead compound for further exploration in both academic research and pharmaceutical development. As research in this area continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in the field of medicinal chemistry.